Cas no 109-33-1 (9-Octadecenoic acid(9Z)-, 26-hydroxy-3,6,9,12,15,21,24-octaoxahexacos-1-yl ester (9CI))

• Product Name: 9-Octadecenoic acid(9Z)-, 26-hydroxy-3,6,9,12,15,21,24-octaoxahexacos-1-yl ester (9CI)
• CAS No: 109-33-1
• MF: C₃₆H₇₀O₁₁
• MW: 678.934413433075
• CID: 222003
• PubChem ID: 5356961
• Update Time: 2025-04-19

9-Octadecenoic acid(9Z)-, 26-hydroxy-3,6,9,12,15,21,24-octaoxahexacos-1-yl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 26-hydroxy-3,6,9,12,15,21,24-octaoxahexacos-1-yl ester (9CI)
• 2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]et hoxy]ethoxy]ethoxy]ethyl (Z)-octadec-9-enoate
• NSC-68881
• Oleic acid,6,9,12,15,18,21,24-octaoxa-1,26-hexacosanediol
• 9-Octadecenoic acid (Z)-,6,9,12,15,21,24-octaoxahexacosan-1-yl ester
• 2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl (Z)-octadec-9-enoate
• 109-33-1
• NSC68881

• Inchi： 1S/C36H70O11/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-36(38)47-35-34-46-33-32-45-31-30-44-29-28-43-27-26-42-25-24-41-23-22-40-21-20-39-19-18-37/h9-10,37H,2-8,11-35H2,1H3/b10-9-
• InChI Key： BBCKQIWNMBFBBV-KTKRTIGZSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOCCOCCOCCO)C(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 678.492
• Monoisotopic Mass: 678.49181304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 42
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 120.37
• LogP: 5.69220